Cas no 70380-75-5 (4-(1,3-Oxazol-5-yl)pyridine)

• Product Name: 4-(1,3-Oxazol-5-yl)pyridine
• CAS No: 70380-75-5
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00085162
• CID: 562028
• PubChem ID: 737192
• Update Time: 2025-04-24

4-(1,3-Oxazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-pyridin-4-yl-1,3-oxazole
• Pyridine,4-(5-oxazolyl)-
• 4-(1,3-oxazol-5-yl)pyridine
• 5-(4-Pyridyl)-1,3-oxazole
• 5-(Pyridin-4-yl)-1,3-oxazole
• AC1LEJT1
• AC1Q4YER
• AG-G-74797
• CHEMBL1643353
• SureCN3183163
• SCHEMBL3183163
• Z1201618990
• 5-(4-pyridyl)-1,3-oxazole, AldrichCPR
• CS-0235421
• AKOS005199339
• DTXSID40353188
• AFQAOCIKCVFASO-UHFFFAOYSA-N
• MFCD00085162
• EN300-156519
• BDBM50440377
• PS-4619
• 5-(Pyridin-4-yl)oxazole
• 5-(4-pyridyl)oxazole
• 4-Oxazol-5-yl-pyridine
• 70380-75-5
• FT-0619673
• AT34250
• DB-074298
• STK524384
• 4-(1,3-Oxazol-5-yl)pyridine

• MDL： MFCD00085162
• Inchi： 1S/C8H6N2O/c1-3-9-4-2-7(1)8-5-10-6-11-8/h1-6H
• InChI Key： AFQAOCIKCVFASO-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.179
• Melting Point: 122-125
• Boiling Point: 274.6°C at 760 mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.547
• PSA: 38.92000
• LogP: 1.73660

4-(1,3-Oxazol-5-yl)pyridine Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(1,3-Oxazol-5-yl)pyridine

5-(4-Pyridyl)-1,3-Oxazole: A Comprehensive Overview

The compound with CAS No. 70380-75-5, commonly referred to as 5-(4-Pyridyl)-1,3-Oxazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which combines a pyridine ring with an oxazole moiety, creating a versatile platform for various applications. Recent studies have highlighted its potential in drug discovery, electronic materials, and advanced chemical synthesis.

5-(4-Pyridyl)-1,3-Oxazole exhibits remarkable electronic properties due to its conjugated system. The pyridine ring contributes electron-withdrawing effects, while the oxazole moiety introduces electron-donating characteristics. This balance of electronic interactions makes the compound highly suitable for applications in organic electronics. For instance, researchers have explored its use in designing novel semiconducting materials for flexible electronics and optoelectronic devices. Recent findings suggest that incorporating 5-(4-Pyridyl)-1,3-Oxazole into polymer frameworks can significantly enhance charge transport properties, paving the way for next-generation electronic devices.

The synthesis of 5-(4-Pyridyl)-1,3-Oxazole has been optimized through various methodologies. Traditional approaches involve condensation reactions between pyridine derivatives and carbonyl compounds under specific catalytic conditions. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction time, making large-scale production more feasible.

In the realm of drug discovery, 5-(4-Pyridyl)-1,3-Oxazole has shown promise as a lead compound for developing bioactive molecules. Its ability to act as a scaffold for functional groups makes it an ideal candidate for designing drugs targeting various diseases. For example, studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression and inflammatory diseases. The compound's unique pharmacokinetic profile also enhances its suitability for drug delivery systems.

Beyond its chemical applications, 5-(4-Pyridyl)-1,3-Oxazole has found niche uses in material science. Its thermal stability and mechanical robustness make it a valuable component in high-performance polymers and composites. Recent research has focused on integrating this compound into nanomaterials for applications in energy storage and conversion technologies.

In conclusion, 5-(4-Pyridyl)-1,3-Oxazole (CAS No. 70380-75-5) stands as a testament to the versatility of heterocyclic compounds in modern chemistry. With ongoing advancements in synthesis techniques and the discovery of new applications across diverse fields, this compound continues to be a focal point for scientific innovation.